Cas no 1806304-93-7 (2,5-Difluoro-3-(trifluoromethoxy)benzonitrile)
1806304-93-7 structure
Product Name:2,5-Difluoro-3-(trifluoromethoxy)benzonitrile
CAS No:1806304-93-7
MF:C8H2F5NO
MW:223.09959936142
CID:4707304
Update Time:2023-08-15
2,5-Difluoro-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,5-Difluoro-3-(trifluoromethoxy)benzonitrile
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- Inchi: 1S/C8H2F5NO/c9-5-1-4(3-14)7(10)6(2-5)15-8(11,12)13/h1-2H
- InChI Key: UPYQHYKDOYTBBQ-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC(=CC=1OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 270
- Topological Polar Surface Area: 33
2,5-Difluoro-3-(trifluoromethoxy)benzonitrile Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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